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Compound of Interest

Compound Name: (2)-SU14813

Cat. No.: B8085312

FOR IMMEDIATE RELEASE

This document provides crucial safety and logistical guidance for researchers, scientists, and
drug development professionals handling (Z)-SU14813, a potent multi-targeted receptor
tyrosine kinase inhibitor. Adherence to these procedures is vital for ensuring personal safety
and proper disposal.

Hazard Identification and Personal Protective
Equipment (PPE)

(Z)-SU14813 is a potent compound that requires careful handling to avoid exposure. The
primary routes of exposure are inhalation, ingestion, and skin/eye contact.

A comprehensive summary of recommended PPE for handling (Z)-SU14813 is provided below.
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PPE Category

Specification

Purpose

Eye/Face Protection

Safety glasses with side-

shields or goggles

Protects against splashes and

airborne particles.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile)

Prevents skin contact.

Skin and Body Protection

Laboratory coat; consider a
disposable gown for extensive

handling

Protects against contamination

of personal clothing.

Respiratory Protection

Use in a well-ventilated area. A
respirator may be necessary
for handling large quantities or
if dust/aerosol generation is

likely.

Minimizes inhalation of the

compound.

Step-by-Step Handling Procedures

To ensure safe handling of (Z)-SU14813, the following operational steps are recommended:

o Preparation: Before handling, ensure the work area is clean and uncluttered. Have all

necessary equipment, including PPE and waste disposal containers, readily available.

o Personal Protective Equipment: Don the appropriate PPE as outlined in the table above.

» Weighing and Aliquoting: Conduct all weighing and aliquoting of the solid compound in a

chemical fume hood or other ventilated enclosure to minimize inhalation exposure.

e Solution Preparation: When preparing solutions, add the solvent to the solid compound

slowly to avoid splashing.

o Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and

water. Clean all contaminated surfaces.

Emergency Procedures

In the event of accidental exposure, follow these first-aid measures immediately:
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Exposure Route First-Aid Measures

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact i o i ) )

do. Continue rinsing. Seek immediate medical

attention.

Remove contaminated clothing. Wash skin with
Skin Contact plenty of soap and water. If irritation persists,

seek medical attention.

Move the person to fresh air. If breathing is

Inhalation o ) ] )
difficult, provide oxygen. Seek medical attention.

Do NOT induce vomiting. Rinse mouth with

Ingestion _ , _ ,
water. Seek immediate medical attention.

Disposal Plan

All waste materials contaminated with (Z)-SU14813 must be treated as hazardous waste.

¢ Solid Waste: Collect unused compound and contaminated disposable items (e.g., gloves,
weighing paper) in a designated, sealed, and clearly labeled hazardous waste container.

o Liquid Waste: Collect solutions containing (Z)-SU14813 in a sealed and properly labeled

hazardous waste container.

o Disposal: Arrange for the disposal of all hazardous waste through your institution's
environmental health and safety (EHS) office or a licensed hazardous waste disposal
company. Do not dispose of (Z)-SU14813 down the drain or in regular trash.

Experimental Workflow for Handling (Z)-SU14813

The following diagram outlines the standard workflow for handling (Z)-SU14813 in a laboratory

setting.
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Workflow for Handling (Z)-SU14813

+ To cite this document: BenchChem. [Essential Safety and Handling Protocols for (2)-
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[https://www.benchchem.com/product/b8085312#personal-protective-equipment-for-
handling-z-su14813]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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